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Compound of Interest

Compound Name: Fluxofenim

Cat. No.: B166934 Get Quote

Ensuring the safe and environmentally responsible disposal of Fluxofenim is critical for

laboratory safety and compliance. This guide provides detailed procedures for researchers,

scientists, and drug development professionals to manage and dispose of Fluxofenim waste,

minimizing environmental impact and ensuring a safe working environment.

Chemical and Physical Properties
A comprehensive understanding of Fluxofenim's properties is foundational to its safe handling

and disposal.
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Property Value Citations

Molecular Formula C12H11ClF3NO3 [1][2][3]

Molecular Weight 309.67 g/mol [1][2]

CAS Number 88485-37-4

Appearance White crystalline solid or liquid

Density 1.43 g/cm³

Boiling Point 309.5°C at 760 mmHg

Melting Point 25°C

Flash Point 141°C

Solubility

Slightly soluble in water;

Soluble in organic solvents

(e.g., dimethyl sulfoxide)

Immediate Safety and Handling Protocols
Prior to handling Fluxofenim for any purpose, including disposal, adhere to the following

personal protective equipment (PPE) and handling guidelines.

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.

Hand Protection: Handle with chemical-impermeable gloves that have been inspected prior

to use. Gloves must satisfy the specifications of EU Directive 89/686/EEC and the standard

EN 374 derived from it.

Body Protection: Wear fire/flame resistant and impervious clothing.

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.
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Safe Handling Practices
Work in a well-ventilated area.

Avoid all contact with skin and eyes.

Prevent the formation of dust and aerosols.

Use non-sparking tools and prevent fire caused by electrostatic discharge.

Wash hands thoroughly after handling.

Step-by-Step Disposal Procedures
Discharge of Fluxofenim into the environment must be strictly avoided due to its high toxicity

to aquatic life. Follow these approved disposal methods for the chemical and its containers.

Disposal of Unwanted Fluxofenim
The primary recommended method for the disposal of Fluxofenim is through a licensed

chemical destruction facility.

Containment: Collect and store unwanted Fluxofenim in suitable, closed, and clearly labeled

containers.

Professional Disposal: Arrange for the removal of the waste material to a licensed chemical

destruction plant.

Incineration: Controlled incineration with flue gas scrubbing is an acceptable method of

destruction.

Local Regulations: Always consult your local solid waste management authority,

environmental agency, or health department to learn about community-specific hazardous

waste collection programs and local disposal requirements, which may be stricter than

federal mandates.

Prohibited Actions: Never pour Fluxofenim down any drain, toilet, or sewer, or dispose of it

on the ground.
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Disposal of Contaminated Containers
Proper disposal of empty containers is crucial to prevent residual chemical exposure and

environmental contamination.

Decontamination: Containers should be triple rinsed (or the equivalent). The rinse water

should be collected and disposed of as hazardous waste.

Recycling/Reconditioning: After proper rinsing, containers can be offered for recycling or

reconditioning.

Landfill Disposal: Alternatively, puncture the container to render it unusable for other

purposes and dispose of it in a sanitary landfill, if permitted by local regulations.

Incineration: For combustible packaging materials, controlled incineration with flue gas

scrubbing is a viable option.

Reuse Prohibition: Never reuse empty pesticide or chemical containers for any other

purpose.

Accidental Release Measures
In the event of a spill, immediate and appropriate action is required to contain the material and

protect personnel.

Ensure Safety: Ensure adequate ventilation and remove all sources of ignition. Evacuate

personnel to a safe area, keeping them upwind of the spill.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains.

Cleanup: Collect the spilled material using non-sparking, explosion-proof equipment and

place it in a suitable, closed container for disposal. Adhered or collected material should be

promptly disposed of in accordance with appropriate laws and regulations.

Disposal Workflow Diagram
The following diagram outlines the logical steps for the proper disposal of Fluxofenim.
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Start: Unwanted Fluxofenim Identified

Assess Quantity & Form
(Solid/Liquid)

Step 1: Don Personal
Protective Equipment (PPE)

Step 2: Contain Chemical Waste
in Labeled, Closed Container

Step 3: Choose Disposal Method

Licensed Chemical Destruction Plant or
Controlled Incineration

Primary Method

Contact Local Hazardous Waste Authority
for Collection Program

Alternative

Step 4: Prepare Empty Container

Triple Rinse Container
(Collect Rinsate as Waste)

Puncture to Prevent Reuse

Step 5: Dispose of Container

Recycle or Recondition Sanitary Landfill Controlled Incineration
(Combustible Packaging)

End: Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Fluxofenim and its contaminated containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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